
Undecenoyl Chloride: A Chemical Reagent
Awaiting Biological Exploration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328 Get Quote

An extensive review of scientific literature and chemical databases reveals a significant gap in

the understanding of undecenoyl chloride's mechanism of action in biological systems.

Currently, this compound is predominantly characterized as a chemical reagent for organic

synthesis, with no publicly available data detailing its specific cellular targets, associated

signaling pathways, or quantitative biological activity.

Undecenoyl chloride is a reactive chemical compound primarily used as an acylating agent in

the synthesis of various organic molecules.[1][2] Its chemical and physical properties are well-

documented, but its interactions with biological systems remain largely unexplored.

Chemical and Physical Properties
A summary of the key chemical and physical properties of undecenoyl chloride is provided in

the table below.
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Property Value

Molecular Formula C11H19ClO

Molecular Weight 202.72 g/mol

CAS Number 38460-95-6

Form Liquid

Boiling Point 120-122 °C/10 mmHg

Density 0.944 g/mL at 25 °C

Refractive Index n20/D 1.454

Applications in Synthesis
Undecenoyl chloride serves as a precursor in the synthesis of more complex molecules. For

instance, it is used in the preparation of cellulose ω-carboxyalkanoates and poly(ethylene

glycol)–lipid amphiphiles.[1][2] It has also been employed in the synthesis and modification of

hyperbranched poly(glycidol).[1][2]

Information Gap in Biological Activity
The search for information regarding the biological mechanism of action of undecenoyl
chloride did not yield any specific results. This indicates a significant knowledge gap in the

scientific community's understanding of how this compound might interact with living organisms

at a molecular level. The logical flow of the information search is depicted in the diagram below.
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Figure 1. This diagram illustrates that the inquiry into the biological mechanism of action for

undecenoyl chloride primarily led to information about its chemical characteristics and

applications, highlighting a significant lack of data on its biological functions.

Conclusion
In conclusion, while undecenoyl chloride is a well-characterized chemical reagent, there is no

available scientific literature to support the creation of an in-depth technical guide on its core

mechanism of action in biological systems. For researchers, scientists, and drug development

professionals, this represents an unexplored area. Future research would be necessary to

determine if undecenoyl chloride has any significant biological activity and to elucidate its

potential mechanisms of action, cellular targets, and signaling pathways. Until such studies are

conducted, any discussion of its biological effects would be purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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